Cas no 1807028-30-3 (6-Bromo-5-methoxynicotinonitrile)

• Product Name: 6-Bromo-5-methoxynicotinonitrile
• CAS No: 1807028-30-3
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD28736483
• CID: 4707823
• Update Time: 2025-05-21

6-Bromo-5-methoxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methoxynicotinonitrile

• MDL： MFCD28736483
• Inchi： 1S/C7H5BrN2O/c1-11-6-2-5(3-9)4-10-7(6)8/h2,4H,1H3
• InChI Key： INGPCFJNFJJABC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C#N)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-5-methoxynicotinonitrile

Recent Advances in the Study of 6-Bromo-5-methoxynicotinonitrile (CAS: 1807028-30-3) in Chemical Biology and Pharmaceutical Research

6-Bromo-5-methoxynicotinonitrile (CAS: 1807028-30-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 6-Bromo-5-methoxynicotinonitrile as a precursor for the synthesis of novel pyridine-based kinase inhibitors. The study demonstrated that this compound could be efficiently functionalized to yield derivatives with high selectivity for specific kinase targets, such as JAK2 and EGFR. The researchers employed a combination of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution to achieve the desired modifications, showcasing the compound's synthetic flexibility.

Another significant development was reported in a 2024 preprint on bioRxiv, where 6-Bromo-5-methoxynicotinonitrile was utilized in the design of potential antiviral agents. The study focused on modifying the compound's structure to enhance its binding affinity for viral proteases, particularly those of SARS-CoV-2 and other coronaviruses. Preliminary results indicated that certain derivatives exhibited promising inhibitory activity in vitro, suggesting a potential avenue for further optimization and preclinical testing.

Beyond its applications in drug discovery, 6-Bromo-5-methoxynicotinonitrile has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's nitrile group was found to undergo specific reactions with ROS, leading to measurable changes in fluorescence. This property could make it a valuable tool for studying oxidative stress in disease models.

In summary, 6-Bromo-5-methoxynicotinonitrile (CAS: 1807028-30-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable asset in the development of new therapeutics and research tools. Future studies are expected to further explore its applications, particularly in the context of targeted drug design and chemical probe development.